Cas no 51786-08-4 (2,4-Pentanedione, 3-dodecyl-)

• Product Name: 2,4-Pentanedione, 3-dodecyl-
• CAS No: 51786-08-4
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 361408
• PubChem ID: 13111913
• Update Time: 2025-04-19

2,4-Pentanedione, 3-dodecyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-dodecyl-
• 3-dodecylpentane-2,4-dione
• SCHEMBL9455993
• 51786-08-4
• DTXSID00518690

• Inchi： 1S/C17H32O2/c1-4-5-6-7-8-9-10-11-12-13-14-17(15(2)18)16(3)19/h17H,4-14H2,1-3H3
• InChI Key： RZBRTSVADSIFRP-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 268.24036
• Monoisotopic Mass: 268.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14